Cas no 1214383-22-8 (2-(Difluoromethoxy)-1,3,4-trifluoro-benzene)

• Product Name: 2-(Difluoromethoxy)-1,3,4-trifluoro-benzene
• CAS No: 1214383-22-8
• MF: C₇H₃F₅O
• MW: 198.090139627457
• CID: 1074672
• PubChem ID: 46311661
• Update Time: 2025-10-20

2-(Difluoromethoxy)-1,3,4-trifluoro-benzene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-1,3,4-trifluoro-benzene
• 1214383-22-8
• RWWUWHGNLQTPAA-UHFFFAOYSA-N
• 2-(difluoromethoxy)-1,3,4-trifluorobenzene
• AKOS016016249

• MDL： MFCD14698524
• Inchi： 1S/C7H3F5O/c8-3-1-2-4(9)6(5(3)10)13-7(11)12/h1-2,7H
• InChI Key： RWWUWHGNLQTPAA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1OC(F)F)F)F

Computed Properties

• Exact Mass: 198.01040553g/mol
• Monoisotopic Mass: 198.01040553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(Difluoromethoxy)-1,3,4-trifluoro-benzene

2-(Difluoromethoxy)-1,3,4-trifluoro-benzene: A Comprehensive Overview

The compound with CAS No. 1214383-22-8, commonly referred to as 2-(Difluoromethoxy)-1,3,4-trifluoro-benzene, is a highly fluorinated aromatic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with three fluorine atoms and a difluoromethoxy group. The presence of multiple fluorine atoms imparts distinctive electronic and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

2-(Difluoromethoxy)-1,3,4-trifluoro-benzene has been extensively studied for its potential in materials science. Recent research has highlighted its role as a precursor in the synthesis of advanced materials such as fluoropolymers and high-performance composites. The compound's ability to undergo various substitution reactions makes it a valuable building block in organic synthesis. For instance, studies have demonstrated its utility in the preparation of novel fluorinated pharmaceutical intermediates, which exhibit enhanced bioavailability and stability compared to their non-fluorinated counterparts.

In terms of chemical properties, 2-(Difluoromethoxy)-1,3,4-trifluoro-benzene exhibits high thermal stability and chemical inertness due to the strong carbon-fluorine bonds present in its structure. These properties make it suitable for use in harsh chemical environments and high-temperature applications. Additionally, the compound's electronic characteristics have been leveraged in the development of optoelectronic materials. Recent advancements have shown that derivatives of this compound can be employed as efficient charge transport layers in organic light-emitting diodes (OLEDs), enhancing their performance and longevity.

The synthesis of 2-(Difluoromethoxy)-1,3,4-trifluoro-benzene typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the electrophilic substitution of fluorobenzene derivatives with a difluoromethoxy group using appropriate catalysts. Researchers have recently explored green chemistry methodologies to optimize this synthesis process, reducing waste and improving yield. These efforts align with the growing emphasis on sustainable practices in the chemical industry.

From an environmental perspective, understanding the fate and behavior of 2-(Difluoromethoxy)-1,3,4-trifluoro-benzene in natural systems is crucial. Studies have shown that the compound exhibits low bioaccumulation potential due to its high molecular weight and hydrophobicity. However, its persistence in certain environmental matrices necessitates careful handling during industrial processes to minimize ecological impact.

In conclusion, 2-(Difluoromethoxy)-1,3,4-trifluoro-benzene (CAS No. 1214383-22-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and properties continue to drive innovative research and development efforts. As advancements in synthetic methodologies and material science progress, this compound is expected to play an increasingly important role in shaping future technologies.